Cas no 851865-46-8 (1-(1-benzofuran-2-carbonyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(1-benzofuran-2-carbonyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851865-46-8
• MF: C₁₉H₁₅FN₂O₂S
• MW: 354.398006677628
• CID: 6024574
• PubChem ID: 4522306
• Update Time: 2025-09-28

1-(1-benzofuran-2-carbonyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzofuran-2-carbonyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• benzofuran-2-yl(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, 2-benzofuranyl[2-[[(3-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-
• SMR000094036
• 1-benzofuran-2-yl-[2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• F0630-0366
• 1-(1-benzofuran-2-carbonyl)-2-{[(3-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• HMS2259D08
• 851865-46-8
• AKOS024588617
• CHEMBL1405713
• CCG-28781
• MLS000117082

• Inchi： 1S/C19H15FN2O2S/c20-15-6-3-4-13(10-15)12-25-19-21-8-9-22(19)18(23)17-11-14-5-1-2-7-16(14)24-17/h1-7,10-11H,8-9,12H2
• InChI Key： ODZKUKJPPKDHMW-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC=CC=C2O1)(N1C(SCC2=CC=CC(F)=C2)=NCC1)=O

Computed Properties

• Exact Mass: 354.08382706g/mol
• Monoisotopic Mass: 354.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 497.3±55.0 °C(Predicted)
• pka: 1.61±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(1-benzofuran-2-carbonyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(1-Benzofuran-2-carbonyl)-2-{(3-Fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851865-46-8)

The compound 1-(1-benzofuran-2-carbonyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851865-46-8) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its intricate architecture, featuring a benzofuran core linked to a dihydroimidazole ring via a carbonyl group, and further modified with a 3-fluorophenyl methylsulfanyl moiety, makes it a compelling subject for drug discovery and material science applications. Researchers are increasingly exploring its potential as a scaffold for designing novel bioactive agents, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like 1-(1-benzofuran-2-carbonyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has surged due to their enhanced metabolic stability and bioavailability. The incorporation of a fluorine atom into the phenyl ring is a strategic modification often employed in medicinal chemistry to improve pharmacokinetic properties. This aligns with current trends in drug development, where fluorine-containing molecules are frequently searched in academic and industrial databases for their role in optimizing drug candidates. The benzofuran moiety, meanwhile, is a privileged structure in drug design, known for its diverse biological activities, including anti-inflammatory and antimicrobial effects.

The dihydroimidazole ring in this compound is another critical feature, as it serves as a versatile pharmacophore. Imidazole derivatives are widely recognized for their ability to interact with biological targets, such as kinases and GPCRs, making them valuable in the development of therapeutics for conditions like cancer and neurological disorders. The methylsulfanyl group attached to the 3-fluorophenyl ring further enhances the molecule's potential for selective binding, a property highly sought after in precision medicine. These attributes make CAS No. 851865-46-8 a focal point for researchers investigating small-molecule inhibitors and allosteric modulators.

From a synthetic chemistry perspective, the preparation of 1-(1-benzofuran-2-carbonyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves multi-step organic transformations, including condensation, cyclization, and functional group interconversion. The compound's heterocyclic framework poses both challenges and opportunities for chemists aiming to optimize yield and purity. Recent advancements in green chemistry and catalytic methods have spurred interest in more sustainable routes to such complex molecules, addressing environmental concerns while maintaining efficiency.

Beyond pharmaceuticals, this compound's structural motifs are relevant in materials science, particularly in the design of organic electronic materials. The benzofuran and imidazole units are known to contribute to charge transport properties, making them candidates for applications in OLEDs and photovoltaic devices. This dual applicability in life sciences and advanced materials underscores the versatility of CAS No. 851865-46-8, a topic frequently queried in cross-disciplinary research forums.

In summary, 1-(1-benzofuran-2-carbonyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents a compelling case study in modern chemical research. Its multi-functional design, combined with the growing emphasis on fluorine chemistry and heterocyclic optimization, positions it as a molecule of enduring relevance. Whether in the context of drug discovery, sustainable synthesis, or material innovation, this compound continues to inspire cutting-edge investigations and holds promise for future breakthroughs.